Cas no 124770-85-0 (1,2-Cyclobutanedimethanol,3-(6-amino-9H-purin-9-yl)-, (1R,2S,3S)-rel-)

124770-85-0 structure
Product name:1,2-Cyclobutanedimethanol,3-(6-amino-9H-purin-9-yl)-, (1R,2S,3S)-rel-
1,2-Cyclobutanedimethanol,3-(6-amino-9H-purin-9-yl)-, (1R,2S,3S)-rel- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Cyclobutanedimethanol,3-(6-amino-9H-purin-9-yl)-, (1R,2S,3S)-rel-
- (+/-)-9-<(1β,2α,3β)-2,3-bis(hydroxymethyl)-1-cyclobutyl>adenine
- CYCLOBUT A
- [(1S,2R,3S)-3-(6-amino-9H-purin-9-yl)cyclobutane-1,2-diyl]dimethanol
- [3-(6-amino-9H-purin-9-yl)cyclobutane-1,2-diyl]dimethanol
- 1,2-Cyclobutanedimethanol, 3-(6-amino-9H-purin-9-yl)-, (1alpha,2beta,3alpha)-(+-)-
- 9-(2,3-Bis(hydroxymethyl)-1-cyclobutyl)adenine
- Carbocyclic oxetanocin A
- Carboxetanocin A
- C-Oxt-A
- Cyclobut-A
- Cyclobutyl-A
- 126187-01-7
- SCHEMBL8537235
- 1,2-Cyclobutanedimethanol, 3-(6-amino-9H-purin-9-yl)-, (1a,2b,3a)-, (+/-)
- C-oxetanocin A
- 1,2-Cyclobutanedimethanol, 3-(6-amino-9H-purin-9-yl)-, (1S,2R,3R)-
- (R)-Cyclobutyl-A
- [(1S,2R,3R)-3-(6-aminopurin-9-yl)-2-(hydroxymethyl)cyclobutyl]methanol
- ((1S,2R,3R)-3-(6-Amino-9H-purin-9-yl)cyclobutane-1,2-diyl)dimethanol
- 124770-85-0
- SQ-33,242
- DTXSID50155099
- 1,2-Cyclobutanedimethanol, 3-(6-amino-9H-purin-9-yl)-, (1S,2R,3R)-rel-
- CHEMBL23571
-
- Inchi: InChI=1S/C11H15N5O2/c12-10-9-11(14-4-13-10)16(5-15-9)8-1-6(2-17)7(8)3-18/h4-8,17-18H,1-3H2,(H2,12,13,14)/t6-,7-,8-/m1/s1
- InChI Key: PYJIWOQTJHPDAK-BWZBUEFSSA-N
- SMILES: OC[C@H]1C[C@@H](N2C=NC3=C(N=CN=C23)N)[C@@H]1CO
Computed Properties
- Exact Mass: 249.123
- Monoisotopic Mass: 249.123
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 110A^2
- XLogP3: -1
Experimental Properties
- Density: 1.775
- Boiling Point: 563.707°C at 760 mmHg
- Flash Point: 294.72°C
- Refractive Index: 1.842
- LogP: 0.15150
1,2-Cyclobutanedimethanol,3-(6-amino-9H-purin-9-yl)-, (1R,2S,3S)-rel- Related Literature
-
Priyanka Tiwari,Manish Yadav,Aiswarjya Bastia,G. C. Pandey,Chandana Rath New J. Chem., 2021,45, 22396-22405
-
Soumi Halder,Arka Dey,Basudeb Dutta,Partha Pratim Ray,Shouvik Chattopadhyay New J. Chem., 2020,44, 11622-11630
-
Danni Chang,Zhen Ma,Xiaoping Li,Xinzhong Hu Food Funct., 2021,12, 12706-12723
-
Ruizhi Li,Na Liu,Bingqiang Li,Yinong Wang,Guolin Wu,Jianbiao Ma Polym. Chem., 2015,6, 3671-3684
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